Cas no 1197231-27-8 (6-Fluoro-pyrazine-2-carboxylic acid)
6-Fluoro-pyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-pyrazine-2-carboxylic acid
- 6-fluoropyrazine-2-carboxylic acid
- Z1551922856
- AKOS017344898
- CS-0247769
- 6-fluoropyrazine-2-carboxylicacid
- 1197231-27-8
- EN300-373552
-
- MDL: MFCD22481001
- Inchi: 1S/C5H3FN2O2/c6-4-2-7-1-3(8-4)5(9)10/h1-2H,(H,9,10)
- InChI Key: LMDPXTJGCUZRAF-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 142.01785550g/mol
- Monoisotopic Mass: 142.01785550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 63.1Ų
6-Fluoro-pyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM460837-100mg |
6-Fluoro-pyrazine-2-carboxylic acid |
1197231-27-8 | 95%+ | 100mg |
$529 | 2023-01-19 | |
| Chemenu | CM460837-250mg |
6-Fluoro-pyrazine-2-carboxylic acid |
1197231-27-8 | 95%+ | 250mg |
$741 | 2023-01-19 | |
| Chemenu | CM460837-500mg |
6-Fluoro-pyrazine-2-carboxylic acid |
1197231-27-8 | 95%+ | 500mg |
$1154 | 2023-01-19 | |
| Enamine | EN300-373552-0.05g |
6-fluoropyrazine-2-carboxylic acid |
1197231-27-8 | 95.0% | 0.05g |
$249.0 | 2025-03-18 | |
| Enamine | EN300-373552-0.1g |
6-fluoropyrazine-2-carboxylic acid |
1197231-27-8 | 95.0% | 0.1g |
$372.0 | 2025-03-18 | |
| Enamine | EN300-373552-0.25g |
6-fluoropyrazine-2-carboxylic acid |
1197231-27-8 | 95.0% | 0.25g |
$530.0 | 2025-03-18 | |
| Enamine | EN300-373552-0.5g |
6-fluoropyrazine-2-carboxylic acid |
1197231-27-8 | 95.0% | 0.5g |
$835.0 | 2025-03-18 | |
| Enamine | EN300-373552-1.0g |
6-fluoropyrazine-2-carboxylic acid |
1197231-27-8 | 95.0% | 1.0g |
$1070.0 | 2025-03-18 | |
| Enamine | EN300-373552-2.5g |
6-fluoropyrazine-2-carboxylic acid |
1197231-27-8 | 95.0% | 2.5g |
$2100.0 | 2025-03-18 | |
| Enamine | EN300-373552-5.0g |
6-fluoropyrazine-2-carboxylic acid |
1197231-27-8 | 95.0% | 5.0g |
$3105.0 | 2025-03-18 |
6-Fluoro-pyrazine-2-carboxylic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 6-Fluoro-pyrazine-2-carboxylic acid
Introduction to 6-Fluoro-pyrazine-2-carboxylic acid (CAS No. 1197231-27-8)
6-Fluoro-pyrazine-2-carboxylic acid (CAS No. 1197231-27-8) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.
The chemical structure of 6-Fluoro-pyrazine-2-carboxylic acid is characterized by a pyrazine ring with a fluorine atom at the 6-position and a carboxylic acid group at the 2-position. The presence of the fluorine atom imparts unique properties to the molecule, such as enhanced metabolic stability and improved binding affinity to biological targets. These properties make it an attractive candidate for drug development.
Synthesis of 6-Fluoro-pyrazine-2-carboxylic acid can be achieved through various routes. One common method involves the reaction of 6-fluoropyrazine with carbon dioxide in the presence of a suitable catalyst. Another approach involves the cyclization of an appropriate precursor, such as a diamine or dicarboxylic acid derivative, followed by fluorination. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.
In terms of biological activities, 6-Fluoro-pyrazine-2-carboxylic acid has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors, making it a valuable tool in drug discovery and development. For instance, it has been investigated for its ability to inhibit kinases, which are key targets in cancer therapy. Additionally, its antimicrobial properties have been explored, with some studies indicating its effectiveness against certain bacterial strains.
The therapeutic potential of 6-Fluoro-pyrazine-2-carboxylic acid is further supported by its pharmacokinetic properties. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for developing effective oral medications. These properties make it an attractive candidate for further preclinical and clinical studies.
In the context of drug development, 6-Fluoro-pyrazine-2-carboxylic acid has been evaluated in several preclinical models. For example, it has been tested for its efficacy in inhibiting tumor growth in animal models of cancer. Preliminary results have been encouraging, suggesting that it may have potential as an anticancer agent. However, more extensive studies are needed to fully understand its mechanism of action and therapeutic window.
Beyond its pharmaceutical applications, 6-Fluoro-pyrazine-2-carboxylic acid has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional materials with specific properties. For instance, it can be incorporated into polymers to enhance their thermal stability or mechanical strength. Additionally, it has been explored as a building block for the development of new materials with advanced functionalities.
The environmental impact of 6-Fluoro-pyrazine-2-carboxylic acid is another important consideration. Recent studies have focused on assessing its biodegradability and potential environmental toxicity. While initial findings suggest that it is relatively stable under environmental conditions, ongoing research is aimed at developing more sustainable production methods and ensuring its safe use in various applications.
In conclusion, 6-Fluoro-pyrazine-2-carboxylic acid (CAS No. 1197231-27-8) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceuticals, and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications and properties, it is likely to play an increasingly important role in various scientific and industrial fields.
1197231-27-8 (6-Fluoro-pyrazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)